Cas no 2580251-08-5 (Tert-butyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate)

• Product Name: Tert-butyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
• CAS No: 2580251-08-5
• MF: C₁₀H₁₆F₃NO₂
• MW: 239.234753608704
• CID: 5664794
• PubChem ID: 165890556
• Update Time: 2025-10-29

Tert-butyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
• 2580251-08-5
• EN300-27726936
• Tert-butyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate

• Inchi： 1S/C10H16F3NO2/c1-8(2,3)16-7(15)9(10(11,12)13)4-6(14)5-9/h6H,4-5,14H2,1-3H3
• InChI Key： QYMIBSUBLGQVTG-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)OC(C)(C)C)CC(C1)N)(F)F

Computed Properties

• Exact Mass: 239.11331324g/mol
• Monoisotopic Mass: 239.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate

Tert-butyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate (CAS No. 2580251-08-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of pharmaceutical and agrochemical research, Tert-butyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate (CAS No. 2580251-08-5) has emerged as a pivotal intermediate. This compound, characterized by its unique cyclobutane core and trifluoromethyl group, is widely utilized in the synthesis of bioactive molecules. Its structural features, including the tert-butyl ester and amino functionality, make it a valuable scaffold for drug discovery and material science applications.

The growing interest in fluorinated compounds and small-ring systems has propelled the demand for this chemical. Researchers are increasingly exploring its potential in designing protease inhibitors, kinase modulators, and other targeted therapies. The stereochemistry of the molecule, denoted by (1s,3s), further enhances its specificity in binding to biological targets, a feature highly sought after in precision medicine.

From an industrial perspective, the compound's stability under various reaction conditions makes it a preferred choice for scale-up synthesis. Its compatibility with cross-coupling reactions and catalytic hydrogenation has been documented in recent patents, aligning with the trend toward green chemistry and sustainable manufacturing. These attributes address the rising demand for eco-friendly and cost-effective synthetic routes.

In the context of AI-driven drug design, Tert-butyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate is frequently cited in cheminformatics databases. Its molecular descriptors (e.g., logP, polar surface area) are leveraged by machine learning models to predict ADMET properties, a hot topic in computational chemistry. This synergy between experimental and in silico approaches underscores its relevance in modern research.

Another notable application lies in peptide mimetics, where the rigid cyclobutane ring mimics natural amino acid backbones. This property is exploited in developing metabolically stable therapeutics, a key focus area for orphan drugs and rare disease treatments. The compound's trifluoromethyl group also enhances membrane permeability, addressing challenges in CNS drug delivery.

Quality control of CAS No. 2580251-08-5 is critical, with analytical methods like HPLC and chiral chromatography ensuring enantiomeric purity. Such rigor meets the stringent standards of GMP-compliant production, a priority for contract research organizations (CROs) and API manufacturers. These factors collectively position the compound as a cornerstone in high-value chemical supply chains.

Looking ahead, innovations in continuous flow chemistry and photocatalysis are expected to further optimize the synthesis of this intermediate. As the pharmaceutical industry shifts toward fragment-based drug discovery, the demand for structurally diverse building blocks like this cyclobutane derivative will only intensify, solidifying its role in next-generation therapeutics.